Cas no 79877-07-9 (Ethanone, 1-(3-benzoyl-2-hydroxy-5-methylphenyl)-)

• Product Name: Ethanone, 1-(3-benzoyl-2-hydroxy-5-methylphenyl)-
• CAS No: 79877-07-9
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 531548
• PubChem ID: 5249123
• Update Time: 2025-04-19

Ethanone, 1-(3-benzoyl-2-hydroxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-benzoyl-2-hydroxy-5-methylphenyl)-
• 1-(3-benzoyl-2-hydroxy-5-methylphenyl)ethanone
• 79877-07-9
• DTXSID40413155
• (3-benzoyl-2-hydroxy-5-methylphenyl)ethanone

• Inchi： 1S/C16H14O3/c1-10-8-13(11(2)17)16(19)14(9-10)15(18)12-6-4-3-5-7-12/h3-9,19H,1-2H3
• InChI Key： DYKQOCSTRHWIBD-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C=C(C)C=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų